Cas no 874945-93-4 (Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)-)
874945-93-4 structure
Product Name:Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)-
CAS No:874945-93-4
MF:C14H9NOS
MW:239.292361974716
CID:1899013
PubChem ID:11601152
Update Time:2025-04-21
Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)-
- 2-pyridin-3-yl-1-benzothiophene-3-carbaldehyde
- SCHEMBL5792376
- 874945-93-4
- DTXSID20469271
- CHEMBL232916
-
- Inchi: 1S/C14H9NOS/c16-9-12-11-5-1-2-6-13(11)17-14(12)10-4-3-7-15-8-10/h1-9H
- InChI Key: GEJKTQGUQWJEAB-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C=O)=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 239.04048508g/mol
- Monoisotopic Mass: 239.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.2Ų
Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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